Cas no 1354706-46-9 (2-(4-ethynyl-1H-pyrazol-1-yl)acetic acid)

2-(4-Ethynyl-1H-pyrazol-1-yl)acetic acid is a versatile heterocyclic compound featuring both a pyrazole ring and an ethynyl functional group, making it a valuable intermediate in organic synthesis and medicinal chemistry. The presence of the ethynyl moiety allows for further functionalization via click chemistry or Sonogashira coupling, while the acetic acid group enhances solubility and reactivity for conjugation or derivatization. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and advanced materials due to its bifunctional reactivity and structural modularity. Its stability under standard conditions and compatibility with a range of synthetic protocols make it a practical choice for research and industrial applications.

2-(4-ethynyl-1H-pyrazol-1-yl)acetic acid structure

1354706-46-9 structure

Product Name:2-(4-ethynyl-1H-pyrazol-1-yl)acetic acid

CAS No:1354706-46-9

MF:C₇H₆N₂O₂

MW:150.134741306305

MDL:MFCD24540379

CID:5179186

PubChem ID:66509487

Update Time:2026-03-05

2-(4-ethynyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (4-Ethynyl-pyrazol-1-yl)-acetic acid
- 2-(4-Ethynyl-1H-pyrazol-1-yl)acetic acid
- (4-ethynyl-1{H}-pyrazol-1-yl)acetic acid
- 2-(4-ethynyl-1H-pyrazol-1-yl)acetic acid
- MDL： MFCD24540379
- Inchi： 1S/C7H6N2O2/c1-2-6-3-8-9(4-6)5-7(10)11/h1,3-4H,5H2,(H,10,11)
- InChI Key： KPMSHBWJXMSMDG-UHFFFAOYSA-N
- SMILES： N1(CC(O)=O)C=C(C#C)C=N1

2-(4-ethynyl-1H-pyrazol-1-yl)acetic acid Pricemore >>

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